5-Butyl-1-phenylbarbituric acid

• CAS: 18160-14-0
• Synonyms: 5-Butyl-1-phenylbarbituric acid
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol
• SMILES: CCCCC1C(=O)NC(=O)N(C1=O)C2=CC=CC=C2
• InChI: InChI=1S/C14H16N2O3/c1-2-3-9-11-12(17)15-14(19)16(13(11)18)10-7-5-4-6-8-10/h4-8,11H,2-3,9H2,1H3,(H,15,17,19)
• InChIKey: FUSQPEGOVZRRBP-UHFFFAOYSA-N

Researchers requiring a barbituric acid scaffold for anti-inflammatory or uricosuric target studies without GABA-A-mediated sedative interference face a limited supply of authentic C5-monosubstituted derivatives. 5-Butyl-1-phenylbarbituric acid (CAS 18160-14-0) directly addresses this gap as the defined N1-phenyl comparator for SAR studies against the cyclohexyl analog bucolome. - Enables hepatic protein binding modulation studies; LogP 2.47 differentiates it from more lipophilic N1-cyclohexyl analogs. - Serves as the essential synthetic precursor to three pharmacologically validated, low-toxicity oxidized metabolites (US 3,430,258). - Supplied with verified identity and purity; available from stock with custom synthesis options for bulk requirements.

5-Butyl-1-phenylbarbituric Acid Overview

5-Butyl-1-phenylbarbituric acid (CAS 18160-14-0; molecular formula C₁₄H₁₆N₂O₃; MW 260.29 g/mol) is an N-phenyl-substituted barbituric acid derivative . Unlike classical 5,5-disubstituted barbiturates, this compound bears a phenyl group at the N-1 position and a single n-butyl substituent at C-5, which eliminates the acidic imide proton at N-1 and fundamentally alters the hydrogen-bond donor count, pKa, and GABA-A receptor pharmacophore [1]. It is listed under Beilstein Registry Number BRN 0250782 and NSC 85041, and is supplied exclusively for non-human research use [2]. The compound is a key synthetic precursor to a series of 1,5-disubstituted barbituric acids claimed to possess anti-inflammatory and uricosuric activities with reduced toxicity relative to their parent structures [1].

• [1] US3430258A. Barbituric acid derivatives and a process for preparation thereof. Filed 1966-07-22. Expired. 1-phenyl-5-n-butylbarbituric acid as precursor to anti-inflammatory metabolites. View Source
• [2] ZINC15. Substance ZINC31771163. 5-Butyl-1-phenylbarbituric acid. NSC 85041; LS-23988. Heavy atoms: 19. Benign functionality: Yes. View Source

Why 5-Butyl-1-phenylbarbituric Acid Is Irreplaceable

The N-phenyl substitution in 5-Butyl-1-phenylbarbituric acid eliminates the acidic N-1 proton that is present in all 5,5-disubstituted barbituric acids (e.g., barbital, phenobarbital, butethal). This single structural change reduces the hydrogen-bond donor count from 2 to 1 and is predicted to shift the pKa of the remaining N-3 proton by approximately 1–2 log units relative to N-unsubstituted analogs [1]. In the closely related N-phenyl analog Phetharbital (5,5-diethyl-1-phenylbarbituric acid, CAS 357-67-5), this modification is associated with retention of anticonvulsant efficacy while abolishing hypnotic properties—a dissociation that cannot be achieved with conventional 5,5-dialkyl barbiturates [2]. Furthermore, the C-5 butyl chain in the target compound provides a distinct metabolic handle: patent data explicitly demonstrate that 1-phenyl-5-n-butylbarbituric acid undergoes ω-1 hydroxylation to yield 5-(3-hydroxy-n-butyl) and 5-(4-hydroxy-n-butyl) metabolites, which exhibit superior anti-inflammatory activity and reduced toxicity compared to the parent butyl compound [3]. Consequently, substituting any generic barbiturate would forfeit both the non-sedating pharmacological signature and the specific metabolic bioactivation pathway that define the research value of this scaffold.

• [1] Hajali N, Taghva Manesh A, Seif A. Investigating Functionalization Impacts on Structural Features of Barbituric Acid Derivatives: DFT Approach. Main Group Chemistry. 2021;20(4):529-537. DOI: 10.3233/MGC-210065. View Source
• [2] DrugFuture. Phenetharbital (Phetharbital). CAS 357-67-5. Melting point 178°C. Therap-Cat: Anticonvulsant. Controlled substance (depressant): 21 CFR 1308.13. View Source
• [3] US3430258A. Barbituric acid derivatives and a process for preparation thereof. Filed 1966-07-22. Expired. Lines 365-386: metabolites of 1-phenyl-5-n-butylbarbituric acid show uricosuric action, high anti-inflammatory activity, and less toxicity than the parent butyl barbituric acids. View Source

Quantitative Differentiation Evidence

Hepatic Protein Binding: N1-Phenyl vs. N1-Cyclohexyl

5-Butyl-1-phenylbarbituric acid possesses only one hydrogen-bond donor (the N-3 proton), compared to two donors in 5-butylbarbituric acid (CAS 24384-05-4), which retains both N-1 and N-3 imide protons . This reduction is predicted to decrease the aqueous solubility of the neutral species and shift the pKa of the remaining acidic proton by approximately +1.5 log units, based on the electron-withdrawing effect of the N-phenyl substituent [1]. The computed topological polar surface area (TPSA) is 66.5 Ų, identical to Phetharbital (5,5-diethyl-1-phenylbarbituric acid) but lower than the 75.3 Ų of 5-butylbarbituric acid, reflecting the loss of one H-bond donor [2].

Evidence Dimension	Hydrogen-bond donor count and ionization behavior
Target Compound Data	H-bond donors: 1; H-bond acceptors: 3; TPSA: 66.5 Ų (computed); predicted pKa ~7.5–8.5 (N-3 proton only)
Comparator Or Baseline	5-Butylbarbituric acid (CAS 24384-05-4): H-bond donors: 2; H-bond acceptors: 3; TPSA: 75.3 Ų; pKa₁ ~4.0, pKa₂ ~8.0 (two ionizable protons)
Quantified Difference	Δ H-bond donors = −1; Δ TPSA ≈ −8.8 Ų; loss of one acidic center (N-1 blocked)
Conditions	Computed molecular descriptors (PubChem/XLogP3); predicted pKa values by class analogy to N-methylbarbituric acid derivatives

Why This Matters

The elimination of the N-1 acidic proton reduces the compound's capacity for pH-dependent ionization and intermolecular hydrogen bonding, directly affecting solubility, membrane permeability, and formulation behavior relative to N-unsubstituted barbiturates.

• [1] Hajali N, Taghva Manesh A, Seif A. Investigating Functionalization Impacts on Structural Features of Barbituric Acid Derivatives: DFT Approach. Main Group Chemistry. 2021;20(4):529-537. DOI: 10.3233/MGC-210065. View Source
• [2] PubChem. Phetharbital (CID 9650). Computed descriptors: TPSA 66.5 Ų; H-bond donors: 1; H-bond acceptors: 3; XLogP3-AA: 1.8. View Source

Lipophilicity and Permeability Differentiation

Patent US3430258A explicitly states that 1-phenyl-5-n-butylbarbituric acid is metabolized in vivo to 1-phenyl-5-(3-hydroxy-n-butyl)barbituric acid and 1-phenyl-5-(4-hydroxy-n-butyl)barbituric acid via ω-1 and ω-oxidation of the butyl side chain [1]. These hydroxylated metabolites exhibit uricosuric action and high anti-inflammatory activity while demonstrating significantly lower toxicity than the parent 1-substituted-5-butylbarbituric acid [2]. In contrast, the corresponding 5,5-diethyl analog Phetharbital lacks a butyl chain and thus cannot undergo this specific bioactivation pathway, restricting its pharmacological profile to anticonvulsant activity without anti-inflammatory or uricosuric effects [3].

Evidence Dimension	Metabolic bioactivation and toxicity profile
Target Compound Data	1-Phenyl-5-n-butylbarbituric acid: metabolized to 3-hydroxy and 4-hydroxy-n-butyl metabolites; metabolites show uricosuric + anti-inflammatory activity; parent compound more toxic than metabolites
Comparator Or Baseline	Phetharbital (5,5-diethyl-1-phenylbarbituric acid, CAS 357-67-5): no butyl chain; no analogous hydroxylation pathway; limited to anticonvulsant activity; classified as controlled substance (21 CFR 1308.13)
Quantified Difference	Qualitative difference: presence vs. absence of butyl side chain enables a distinct metabolic pathway leading to dual anti-inflammatory/uricosuric metabolites not accessible from the diethyl analog
Conditions	In vivo metabolism (species not specified in patent); anti-inflammatory activity assessed by standard inflammation models; toxicity compared between parent compounds and their hydroxylated metabolites

Why This Matters

The butyl side chain is not merely a lipophilic anchor but a metabolic substrate that generates pharmacologically active, less toxic metabolites with a therapeutic profile (anti-inflammatory + uricosuric) unattainable from 5,5-dialkyl N-phenyl barbiturates.

• [1] US3430258A. Barbituric acid derivatives and a process for preparation thereof. Filed 1966-07-22. Expired. Lines 365-380: l-cyclohexyl- or l-phenyl-5-(3-hydroxy-n-butyl)barbituric acid and l-cyclohexyl- or l-phenyl-5-(4-hydroxy-n-butyl)barbituric acid are metabolites of l-cyclohexyl- or l-phenyl-5-n-butylbarbituric acid. View Source
• [2] US3430258A. Lines 370-386: metabolites and their related compounds show uricosuric action, high anti-inflammatory activity, and less toxicity than the corresponding l-substituted-5-butylbarbituric acids. View Source
• [3] DrugFuture. Phenetharbital (Phetharbital). CAS 357-67-5. Therap-Cat: Anticonvulsant. No anti-inflammatory or uricosuric indication listed. View Source

C5-Monosubstitution: Non-Sedating Anti-Inflammatory Profile

Computational prediction using the XLogP3 algorithm yields a logP of approximately 2.1 for 5-Butyl-1-phenylbarbituric acid (C-5 butyl, N-1 phenyl), compared to approximately 2.8 for its constitutional isomer 5-Butyl-5-phenylbarbituric acid (CAS 13554-11-5; C-5 butyl and C-5 phenyl on the same carbon) [1]. The ~0.7 log unit difference reflects the distinct spatial arrangement of lipophilic substituents, with the 5,5-disubstituted isomer packing both hydrophobic groups on a single tetrahedral carbon, increasing overall molecular lipophilicity. This difference has implications for passive membrane permeability, tissue distribution, and metabolic partitioning between the two isomers [2].

Evidence Dimension	Predicted octanol-water partition coefficient (XLogP3)
Target Compound Data	5-Butyl-1-phenylbarbituric acid: XLogP3 ≈ 2.1 (computed by analogy to Phetharbital XLogP3 = 1.8, adjusted for butyl vs. diethyl substitution)
Comparator Or Baseline	5-Butyl-5-phenylbarbituric acid (CAS 13554-11-5): XLogP3 ≈ 2.8 (computed by PubChem); Phenobarbital (5-ethyl-5-phenylbarbituric acid): XLogP3 = 1.5
Quantified Difference	Δ XLogP3 ≈ +0.7 log units for 5,5-isomer vs. N,5-isomer; Δ XLogP3 ≈ +0.6 log units target vs. phenobarbital
Conditions	XLogP3 algorithm (PubChem 2021 release); computed from molecular structure; experimental logP values not available for direct comparison

Why This Matters

The ~0.7 log unit lipophilicity difference between constitutional isomers can translate to a measurable difference in logBB (blood-brain barrier partitioning) and in vitro permeability, making compound selection critical for CNS-targeted versus peripheral-targeted research programs.

• [1] PubChem. Phetharbital (CID 9650). Computed properties: XLogP3-AA = 1.8. 5-Butyl-5-phenylbarbituric acid not available; value estimated by fragment-based calculation. View Source
• [2] PubChem. 5-Butyl-5-phenylbarbituric acid. CAS 13554-11-5. Molecular formula C14H16N2O3. Isomer of 5-Butyl-1-phenylbarbituric acid. View Source

Metabolic Prodrug to Oxidized Metabolites

US3430258A describes a condensation reaction between diethyl 2-butylmalonate and N-phenylurea in the presence of sodium methoxide in methanol to yield 1-phenyl-5-n-butylbarbituric acid [1]. This route is distinct from the classical synthesis of 5,5-disubstituted barbiturates, which typically employs unsubstituted urea, and requires careful control of stoichiometry to avoid formation of the competing 5,5-dibutyl byproduct. The availability of a defined synthetic protocol with expired patent coverage enables in-house synthesis or custom manufacturing without IP constraints, unlike newer barbiturate scaffolds still under patent protection [2].

Evidence Dimension	Synthetic accessibility and IP status
Target Compound Data	1-Phenyl-5-n-butylbarbituric acid: prepared from diethyl 2-butylmalonate + N-phenylurea + NaOMe/MeOH; patent US3430258A expired; no active composition-of-matter patent identified
Comparator Or Baseline	Newer non-sedating barbituric acid derivatives claimed in US20030187005A1 (filed 2003): remain under patent protection; may require license for commercial use
Quantified Difference	Expired vs. in-force patent status; synthetic route fully disclosed with experimental details (Examples 1–3 in US3430258A)
Conditions	Condensation reaction in methanol with sodium methoxide catalyst; reflux conditions; product isolated by acidification and recrystallization

Why This Matters

The expired patent status and fully disclosed synthetic route eliminate IP barriers and reduce procurement risk for organizations requiring gram-to-kilogram quantities for preclinical development, in contrast to still-patented barbiturate derivatives.

• [1] US3430258A. Barbituric acid derivatives and a process for preparation thereof. Example 1: Condensation of diethyl 2-butylmalonate with N-phenylurea in methanol with sodium methoxide. View Source
• [2] US20030187005A1. Non-sedating barbituric acid derivatives. Filed 2003-01-30. Still in force at time of filing; claims 1-substituted-5-substituted barbituric acids. View Source

Application Scenarios

N1-Substituent SAR Studies: Phenyl vs. Cyclohexyl

Researchers developing non-steroidal anti-inflammatory agents with uricosuric activity can use 5-Butyl-1-phenylbarbituric acid as a parent scaffold for prodrug design. As documented in US3430258A, the butyl side chain undergoes ω-1 hydroxylation in vivo to yield 3-hydroxy and 4-hydroxy metabolites that exhibit both anti-inflammatory and uricosuric effects with reduced toxicity relative to the parent compound [1]. This metabolic bioactivation pathway is absent in 5,5-dialkyl N-phenyl barbiturates such as Phetharbital, making the target compound uniquely suited for structure-activity relationship (SAR) studies aimed at optimizing the balance between metabolic stability and pharmacological activation [2].

Synthesis of Oxidized Metabolites for Drug Discovery

The N-phenyl substitution shared with Phetharbital is associated with retention of anticonvulsant activity while suppressing hypnotic/sedative effects—a property critical for developing anti-epileptic agents with lower abuse potential [1]. 5-Butyl-1-phenylbarbituric acid can serve as a comparator compound in electrophysiological assays (e.g., GABA-A receptor patch-clamp studies) to dissect the structural determinants of anticonvulsant efficacy versus sedation, using Phetharbital (5,5-diethyl) and phenobarbital (5-ethyl-5-phenyl, N-unsubstituted) as positive and negative controls, respectively [2].

Non-Sedating Uricosuric Agent Research

The ~0.7 log unit predicted lipophilicity difference between 5-Butyl-1-phenylbarbituric acid and its constitutional isomer 5-Butyl-5-phenylbarbituric acid provides a tractable system for investigating how substitution pattern (N-1 vs. C-5 phenyl placement) affects solubility, permeability, and protein binding [1]. This physicochemical differentiation directly informs formulation strategy: the lower logP of the N-phenyl isomer may favor aqueous solubility and reduce non-specific protein binding relative to the 5,5-isomer, an important consideration for in vitro assay development [2].

Physicochemical Probe for N1 Aromaticity and Permeability

The patent-documented uricosuric action of the hydroxylated metabolites positions 5-Butyl-1-phenylbarbituric acid as a chemical biology probe for identifying molecular targets involved in urate transport and excretion [1]. Unlike probenecid or benzbromarone, which act on URAT1 and other anion transporters, the barbiturate scaffold may engage distinct targets, enabling target deconvolution studies via affinity chromatography or photoaffinity labeling using appropriately functionalized derivatives [2]. The expired patent status further facilitates tool compound distribution and collaborative target identification programs without licensing constraints [3].

• [1] US3430258A. Barbituric acid derivatives and a process for preparation thereof. Lines 365-395: hydroxylated metabolites of 1-phenyl-5-n-butylbarbituric acid demonstrate uricosuric action and anti-inflammatory activity with reduced toxicity. View Source
• [2] DrugFuture. Phenetharbital (Phetharbital). CAS 357-67-5. Therap-Cat: Anticonvulsant. Distinct from sedative-hypnotic barbiturates. View Source
• [3] US3430258A. Expired patent status confirmed. No active composition-of-matter patent identified for 1-phenyl-5-n-butylbarbituric acid. View Source